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Compound of Interest

Compound Name: 4-Methoxyisoindoline

Cat. No.: B166256 Get Quote

Technical Guide: 4-Methoxyisoindoline
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the chemical compound 4-
Methoxyisoindoline, focusing on its core identification characteristics.

Chemical Identity and Structure
4-Methoxyisoindoline is a heterocyclic organic compound. Its structure consists of a bicyclic

isoindoline core, which is a dihydro-1H-isoindole, substituted with a methoxy group (-OCH₃) at

the 4-position of the benzene ring.

The IUPAC (International Union of Pure and Applied Chemistry) name for this compound is 4-

methoxy-2,3-dihydro-1H-isoindole.[1] This systematic name precisely describes the molecular

architecture: "4-methoxy" indicates the substituent and its location, "2,3-dihydro" specifies the

saturation of the five-membered heterocyclic ring, and "1H-isoindole" defines the parent bicyclic

structure.[1]

Compound Identification Data
For ease of reference and comparison, key identifying data for 4-Methoxyisoindoline are

summarized in the table below. Such data is fundamental for compound registration, analytical

characterization, and computational modeling.
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Identifier Value

IUPAC Name 4-methoxy-2,3-dihydro-1H-isoindole

CAS Number 127168-73-4[2]

Molecular Formula C₉H₁₁NO

Molecular Weight 149.19 g/mol

Canonical SMILES COC1=C2CNCC2=CC=C1

Logical Workflow for Compound Characterization
The identification and structural elucidation of a chemical entity like 4-Methoxyisoindoline
follows a standardized logical workflow. This process begins with sample analysis and

culminates in the assignment of a definitive structure and systematic name. The following

diagram illustrates this fundamental workflow, which is a cornerstone of chemical and

pharmaceutical research.
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Diagram 1: General Workflow for Chemical Structure Elucidation
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Caption: General workflow for chemical structure elucidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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